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Compound of Interest

Compound Name: 3-Methoxy-3-methylbutane-1-thiol

CAS No.: 1228531-20-1

Cat. No.: B3390779

Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the chemical compound 3-Methoxy-3-methylbutane-1-thiol. A
thorough investigation of publicly available scientific literature and chemical databases reveals

a significant scarcity of in-depth technical data for this specific molecule. While its chemical

structure and CAS number are confirmed, comprehensive experimental protocols, quantitative

physicochemical data, and associated biological pathways are not well-documented. This guide

provides the available information and outlines a theoretical synthetic approach, drawing

parallels with its well-characterized alcohol analog, 3-Methoxy-3-methylbutan-1-ol.

Compound Identification and Structure
Chemical Name: 3-Methoxy-3-methylbutane-1-thiol

CAS Number: 1228531-20-1[1]

Molecular Formula: C₆H₁₄OS
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Molecular Weight: 134.24 g/mol

Structure:

Caption: Chemical structure of 3-Methoxy-3-methylbutane-1-thiol.

Physicochemical Data
Quantitative experimental data for 3-Methoxy-3-methylbutane-1-thiol is not readily available

in published literature. The table below contrasts the limited information for the target thiol with

the extensive data available for its alcohol analog, 3-Methoxy-3-methylbutan-1-ol.

Property
3-Methoxy-3-
methylbutane-1-thiol

3-Methoxy-3-methylbutan-
1-ol (for comparison)

CAS Number 1228531-20-1 56539-66-3

Molecular Formula C₆H₁₄OS C₆H₁₄O₂[2]

Molecular Weight 134.24 g/mol 118.17 g/mol

Boiling Point 159.1±23.0 °C (Predicted) 173-175 °C

Density Not Available 0.926 g/mL at 20 °C

Refractive Index Not Available n20/D 1.428

Flash Point Not Available 71 °C (closed cup)

Water Solubility Not Available Miscible[3]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, or application of

3-Methoxy-3-methylbutane-1-thiol are not available in the current scientific literature.

However, a plausible synthetic route can be proposed based on established chemical

transformations for converting alcohols to thiols.

Hypothetical Synthesis from 3-Methoxy-3-methylbutan-
1-ol
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The conversion of the precursor alcohol, 3-Methoxy-3-methylbutan-1-ol, to the target thiol is a

feasible synthetic strategy. A common method involves the activation of the primary alcohol

followed by nucleophilic substitution with a sulfur source. One such pathway is the Mitsunobu

reaction, or a two-step process involving conversion to an alkyl halide followed by substitution

with a thiolating agent.

Hypothetical Two-Step Protocol:

Activation of the Hydroxyl Group (Tosylation):

Dissolve 3-Methoxy-3-methylbutan-1-ol in a suitable aprotic solvent (e.g., dichloromethane

or pyridine) under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath (0 °C).

Add p-toluenesulfonyl chloride (TsCl) portion-wise.

Allow the reaction to stir at 0 °C and then warm to room temperature, monitoring by thin-

layer chromatography (TLC) until the starting material is consumed.

Upon completion, quench the reaction with water and extract the product with an organic

solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the tosylate intermediate.

Nucleophilic Substitution with a Thiol Source:

Dissolve the crude tosylate in a polar aprotic solvent such as dimethylformamide (DMF).

Add a sulfur nucleophile, such as sodium hydrosulfide (NaSH) or thiourea followed by

hydrolysis. Using thiourea can prevent the formation of a sulfide byproduct.[4][5]

Heat the reaction mixture, monitoring for the formation of the thiol product by TLC or gas

chromatography (GC).

After completion, cool the reaction, dilute with water, and extract with an organic solvent

(e.g., diethyl ether).
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Wash the combined organic extracts, dry, and concentrate.

Purify the crude product by distillation or column chromatography to obtain 3-Methoxy-3-
methylbutane-1-thiol.

3-Methoxy-3-methylbutan-1-ol

Activation of -OH Group
(e.g., Tosylation with TsCl, Pyridine)

3-Methoxy-3-methylbutyl-1-tosylate
(Intermediate)

Nucleophilic Substitution
(e.g., NaSH or Thiourea/Hydrolysis)

3-Methoxy-3-methylbutane-1-thiol

Click to download full resolution via product page

Caption: Hypothetical synthesis of the target thiol from its alcohol precursor.

Signaling Pathways and Applications
There is no information available in scientific literature regarding any signaling pathways

associated with 3-Methoxy-3-methylbutane-1-thiol or its applications in drug development. Its

alcohol analog is primarily used as a solvent in paints, inks, and fragrances.[6][7]

Conclusion
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3-Methoxy-3-methylbutane-1-thiol is a chemical compound for which there is a notable

absence of detailed scientific data. While its basic identity is established, the lack of published

experimental protocols, physicochemical properties, and biological studies prevents a

comprehensive technical assessment. The information provided in this guide represents the

extent of currently available data. Further research would be required to fully characterize this

compound and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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